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Compound of Interest

Compound Name: BR103

Cat. No.: B606335

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BR103 is a rabbit polyclonal antibody designed for the immunohistochemical (IHC) detection of
the human Phosphatidylinositol 3-kinase (PI3K) catalytic subunit alpha (PIK3CA) protein in
formalin-fixed, paraffin-embedded (FFPE) tissue sections. The PI3K/Akt signaling pathway is a
critical regulator of cell proliferation, survival, and metabolism, and its dysregulation is
frequently implicated in various cancers.[1] This antibody is a valuable tool for researchers
investigating the expression and localization of PIK3CA in normal and pathological tissues.

Storage and Handling

Upon receipt, store at 2-8°C. Do not freeze. The antibody is supplied in a phosphate-buffered
saline (PBS) solution containing 0.02% sodium azide as a preservative. For long-term storage,
it is recommended to aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Performance Characteristics

The BR103 antibody has been validated for use in immunohistochemistry on FFPE human
tissue sections. Optimal results are obtained with a heat-mediated antigen retrieval protocol
using a citrate buffer. The recommended dilution range for this antibody is 1:100 to 1:500. The
final determination of the optimal working dilution should be determined by the end-user.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b606335?utm_src=pdf-body
https://www.benchchem.com/product/b606335?utm_src=pdf-interest
https://www.benchchem.com/product/b606335?utm_src=pdf-body
https://www.antibodies.com/applications/immunohistochemistry
https://www.benchchem.com/product/b606335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the recommended conditions and expected results based on

in-house validation studies.

Parameter Recommended Condition Expected Staining Pattern
Formalin-Fixed, Paraffin-
Tissue Type Embedded (FFPE) Human Cytoplasmic and membranous

Breast Carcinoma

Antigen Retrieval

Heat-Induced Epitope
Retrieval (HIER) in 10 mM
Sodium Citrate Buffer (pH 6.0)
for 20 minutes

Strong, specific signal

Primary Antibody Dilution

1:250

Optimal signal-to-noise ratio

Incubation Time

60 minutes at room
temperature or overnight at
4°C

Consistent staining

Detection System

Horseradish Peroxidase (HRP)
conjugated secondary

antibody with DAB chromogen

Brown precipitate at the site of

the target antigen

Detailed Experimental Protocol

This protocol provides a general guideline for the use of the BR103 antibody. The user should

optimize the protocol for their specific experimental conditions.

Reagents and Materials

BR103 Primary Antibody

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

FFPE tissue sections on charged microscope slides
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o Deionized water

¢ 10 mM Sodium Citrate Buffer (pH 6.0)

o Wash Buffer (e.g., PBS with 0.05% Tween-20)

o Hydrogen Peroxide Block (3% H202 in methanol)
» Blocking Buffer (e.g., 5% normal goat serum in PBS)
» Biotinylated secondary antibody (anti-rabbit)

o Streptavidin-HRP conjugate

e DAB (3,3-Diaminobenzidine) chromogen kit

e Hematoxylin counterstain

¢ Mounting medium

e Humidified chamber

e Coplin jars

e Microscope

Step-by-Step Protocol
1. Deparaffinization and Rehydration

e Immerse slides in two changes of xylene for 5 minutes each.[2][3]

Immerse slides in two changes of 100% ethanol for 3 minutes each.[2][3]

Immerse slides in 95% ethanol for 3 minutes.[2][3]

Immerse slides in 70% ethanol for 3 minutes.[2][3]

Rinse slides in deionized water for 5 minutes.[2][3]
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2. Antigen Retrieval

o Preheat the Sodium Citrate Buffer (pH 6.0) in a water bath or steamer to 95-100°C.

e Immerse the slides in the preheated buffer and incubate for 20 minutes.[3] Do not allow the
buffer to boil.

e Remove the slides and allow them to cool on the benchtop for 20-30 minutes.

¢ Rinse the slides in deionized water.

3. Peroxidase Blocking

e Immerse the slides in 3% hydrogen peroxide in methanol for 10-15 minutes to block
endogenous peroxidase activity.[4][5]

¢ Rinse the slides with wash buffer.

4. Blocking

 Incubate the sections with the blocking buffer for 30-60 minutes in a humidified chamber to
prevent non-specific antibody binding.[4][6]

5. Primary Antibody Incubation

» Dilute the BR103 primary antibody to the optimal concentration (e.g., 1:250) in the antibody
diluent.

o Apply the diluted primary antibody to the tissue sections and incubate in a humidified
chamber for 60 minutes at room temperature or overnight at 4°C.[1][4]

6. Detection

» Rinse the slides with wash buffer.
» Apply the biotinylated secondary antibody and incubate for 30 minutes at room temperature.
» Rinse the slides with wash buffer.

o Apply the Streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.
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¢ Rinse the slides with wash buffer.

7. Chromogen Application

o Prepare the DAB chromogen solution according to the manufacturer's instructions.

e Apply the DAB solution to the tissue sections and incubate for 2-10 minutes, or until the
desired stain intensity is reached. Monitor the reaction under a microscope.[7]

» Rinse the slides with deionized water to stop the reaction.

8. Counterstaining

o Immerse the slides in hematoxylin for 1-2 minutes to counterstain the nuclei.[2]
e Rinse the slides with deionized water.

» "Blue" the sections in a gentle stream of tap water or a bluing reagent.

9. Dehydration and Mounting

» Dehydrate the sections through graded alcohols: 70% ethanol for 1 minute, 95% ethanol for
1 minute, and two changes of 100% ethanol for 1 minute each.[5]

o Clear the sections in two changes of xylene for 2 minutes each.[5]

o Apply a coverslip using a permanent mounting medium.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.youtube.com/watch?v=JULt2ZyVNNE
https://www.genscript.com/gsfiles/techfiles/Technical_Manual_for_IHC_method.pdf?1348342355
https://m.youtube.com/watch?v=XMjGZHEG4cY
https://m.youtube.com/watch?v=XMjGZHEG4cY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Recepto 0 S ase
P BR103 Targe PIP2
III
phosphorylates/
PIP3

activates

activates \ promotes

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: PI3K/Akt Signaling Pathway targeted by the BR103 antibody.
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Caption: Immunohistochemistry experimental workflow for the BR103 antibody.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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